Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
-
Weijiang Guan,Wenjuan Zhou,Jun Lu,Chao Lu Chem. Soc. Rev., 2015,44, 6981-7009
-
Sven Klein,Peer Bärmann,Olga Fromm,Kristina Borzutzki,Quan Fan,Tobias Placke,Johannes Kasnatscheew J. Mater. Chem. A, 2021,9, 7546-7555
-
Ke Xie,Yingdian He,Qinghu Zhao,Jin Shang,Qinfen Gu,Greg G. Qiao,Paul A. Webley CrystEngComm, 2017,19, 4182-4186
-
Dilan Karapinar,Ngoc-Huan Tran,Domitille Giaume,Nastaran Ranjbar,Frédéric Jaouen,Victor Mougel,Marc Fontecave Sustainable Energy Fuels, 2019,3, 1833-1840
-
Stephen R. D. George,Timothy E. Elton,Jason B. Harper Org. Biomol. Chem., 2015,13, 10745-10750
-
Hui Ling Tan,Rose Amal,Yun Hau Ng,Ke-Ning Sun J. Mater. Chem. A, 2015,3, 15675-15682
-
Dmitriy A. Lazovskiy,Ivan A. Skvortsov,Veronika Novakova,Pavel A. Stuzhin Dalton Trans., 2022,51, 5687-5698
-
Gang Wang,Chen Ma,Long Zheng,Ye Chen J. Mater. Chem. A, 2021,9, 19534-19553
845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-) Related Products
- 131864-71-6((S)-1-(2-Chlorophenyl)ethanol)
- 114636-37-2(tert-butyl (3S)-3-acetamidopyrrolidine-1-carboxylate)
- 16478-52-7(3-Methoxypicolinic Acid)
- 18944-28-0(3-Ketodihydrosphingosine)
- 102187-53-1(4-((4-(Diethylamino)-2-methylphenyl)imino)-N-methyl-1-oxo-1,4-dihydronaphthalene-2-carboxamide)
- 1596-13-0(2-Cyclohexyl-5-methylphenol)
- 17117-21-4(4-Bromo-3-ethoxypyridine)
- 175204-45-2(4-(Bromomethyl)-2,6-dichloropyridine)
- 19686-26-1(Ethanone,1-(8-chloro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-)
- 120219-17-2((2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester)
Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.minglongchemistry.com

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.pinrchem.com/english.html
